Cas no 65185-60-6 (3-(2-bromophenyl)propan-1-amine)

• Product Name: 3-(2-bromophenyl)propan-1-amine
• CAS No: 65185-60-6
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• MDL: MFCD07374080
• CID: 858853
• Update Time: 2025-06-09

3-(2-bromophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromophenyl)-1-propanamine
• 3-(2-bromophenyl)propan-1-amine
• 2-BROMO-BENZENEPROPANAMINE
• 3-(2-BROMO-PHENYL)-PROPYLAMINE
• 3-(o-bromophenyl)propylamine
• 3(o-Bromphenyl)propylamin
• Benzenepropanamine, 2-bromo-
• 3-(2-bromophenyl)propylamine
• 3-(2-bromophenyl)-propylamine
• 2-(3'-aminopropyl)-bromobenzene
• UZJBZPLLPKTNGI-UHFFFAOYSA-N
• 1-Bromo-2-(3-aminopropyl)benzene
• SBB084431
• 5612AJ
• TRA0045714
• AB38695
• SY030070

• MDL： MFCD07374080
• Inchi： 1S/C9H12BrN/c10-9-6-2-1-4-8(9)5-3-7-11/h1-2,4,6H,3,5,7,11H2
• InChI Key： UZJBZPLLPKTNGI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCCN

Computed Properties

• Exact Mass: 213.01500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Topological Polar Surface Area: 26

Experimental Properties

• PSA: 26.02000
• LogP: 3.04070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3-(2-bromophenyl)propan-1-amine

Introduction to 3-(2-bromophenyl)propan-1-amine (CAS No. 65185-60-6)

3-(2-bromophenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 65185-60-6, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound, featuring a brominated aromatic ring connected to an amine-substituted propyl chain, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 3-(2-bromophenyl)propan-1-amine consists of a phenyl ring substituted at the 2-position with a bromine atom, linked to a propyl chain terminated with an amine group. This configuration imparts distinct reactivity patterns, making it a versatile building block for the synthesis of more complex molecules. The presence of the bromine atom on the aromatic ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many pharmaceuticals.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(2-bromophenyl)propan-1-amine and its derivatives. The compound's ability to serve as a precursor for various pharmacologically active agents has been highlighted in several studies. For instance, researchers have investigated its role in developing novel central nervous system (CNS) therapeutics. The bromophenyl moiety is particularly relevant, as it is commonly found in drugs targeting neurological disorders due to its ability to cross the blood-brain barrier efficiently.

One of the most compelling aspects of 3-(2-bromophenyl)propan-1-amine is its utility in generating structurally diverse scaffolds for drug discovery. The amine group provides a nucleophilic center that can be further functionalized through various chemical transformations, including alkylation, acylation, and condensation reactions. These modifications allow chemists to tailor the compound's properties for specific applications, such as creating potent agonists or antagonists for receptor targets.

Recent advancements in computational chemistry have also facilitated the design of new derivatives of 3-(2-bromophenyl)propan-1-amine with enhanced biological activity. Molecular modeling studies have identified key structural features that contribute to improved binding affinity and selectivity when interacting with biological targets. Such insights have guided experimental efforts toward optimizing lead compounds for clinical development.

The synthesis of 3-(2-bromophenyl)propan-1-amine typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route includes the bromination of 2-hydroxybenzyl alcohol followed by reduction and subsequent amine functionalization. These steps highlight the compound's accessibility while emphasizing the importance of precise reaction conditions to achieve high yields and purity.

In industrial settings, the production of 3-(2-bromophenyl)propan-1-amine is optimized for scalability and cost-effectiveness. Process chemists focus on developing robust synthetic pathways that minimize byproduct formation and maximize throughput. Additionally, green chemistry principles are increasingly being applied to reduce environmental impact, such as through solvent recovery and catalytic processes that enhance efficiency.

The pharmaceutical industry has shown particular interest in 3-(2-bromophenyl)propan-1-amine due to its potential applications in treating various diseases. Researchers are exploring its derivatives as candidates for antipsychotic, antidepressant, and anti-inflammatory drugs. The bromophenyl group's ability to modulate neurotransmitter activity makes it a promising scaffold for CNS drug development. Furthermore, its structural similarity to known therapeutics suggests that it may exhibit complementary pharmacological effects.

Another area where 3-(2-bromophenyl)propan-1-amine has found utility is in the synthesis of bioactive molecules targeting metabolic disorders. Studies indicate that certain derivatives can influence enzyme activity involved in lipid metabolism, offering potential benefits in managing conditions such as obesity and type 2 diabetes. The versatility of this compound underscores its importance as a chemical probe for understanding disease mechanisms and developing novel treatments.

The analytical characterization of 3-(2-bromophenyl)propan-1-amine relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the compound's structure and purity, ensuring that it meets stringent quality standards for pharmaceutical applications. High-performance liquid chromatography (HPLC) is also commonly employed to assess its chemical stability and impurity profiles.

In conclusion, 3-(2-bromophenyl)propan-1-amine (CAS No. 65185-60-6) represents a valuable asset in modern chemical research and drug development. Its unique structural features enable diverse synthetic applications, while its pharmacological relevance positions it as a key intermediate for discovering novel therapeutics. As research continues to uncover new opportunities for this compound, its significance in advancing pharmaceutical science is likely to grow further.